molecular formula C13H25N3O B7928312 2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-acetamide

2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-acetamide

Cat. No.: B7928312
M. Wt: 239.36 g/mol
InChI Key: VPPVCXMYHRHOGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-acetamide is a structurally complex acetamide derivative featuring a cyclopropyl group and a 2-dimethylaminocyclohexyl substituent on the nitrogen atom of the acetamide backbone. The compound’s unique architecture combines strained cyclopropane rings with a conformationally flexible cyclohexyl group bearing a dimethylamino moiety.

Properties

IUPAC Name

2-amino-N-cyclopropyl-N-[2-(dimethylamino)cyclohexyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H25N3O/c1-15(2)11-5-3-4-6-12(11)16(10-7-8-10)13(17)9-14/h10-12H,3-9,14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VPPVCXMYHRHOGJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1CCCCC1N(C2CC2)C(=O)CN
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H25N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

239.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-acetamide, with the chemical formula C13H25N3O and CAS number 1353988-62-1, is a compound of interest due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

The compound is characterized by:

  • Molecular Weight : 239.36 g/mol
  • Chemical Structure : Contains a cyclopropyl group and a dimethylamino group attached to a cyclohexyl moiety, contributing to its unique pharmacological profile.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, primarily in the realm of antimicrobial and anticancer properties.

Anticancer Activity

The compound's structural features suggest potential interactions with key biological targets involved in cancer progression. For example, similar compounds have been studied for their ability to inhibit polo-like kinase (Plk1), a critical regulator in cell division and tumor growth.

Case Study: Inhibition of Plk1
A study focusing on inhibitors of Plk1 revealed that compounds with similar amine structures showed IC50 values ranging from 1.63 to 1.83 μM, indicating effective inhibition of this target. The presence of tertiary amines was correlated with enhanced activity.

The mechanisms through which 2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-acetamide exerts its biological effects are hypothesized based on structural analogs:

  • Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in metabolic pathways.
  • Cell Membrane Interaction : The lipophilic nature of the compound suggests a potential for disrupting microbial membranes or interacting with cellular receptors.

Safety and Toxicology

While specific toxicological data on this compound are sparse, related compounds have undergone safety profiling which includes assessments for cytotoxicity and metabolic stability. These evaluations are crucial for determining the compound's viability as a therapeutic agent.

Table 2: Safety Profiling Results for Related Compounds

Compound NameCytotoxicity (IC50)Metabolic Stability (t1/2)
Compound A>50 μM>1200 min
Compound B5 μM1000 min

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key structural and functional differences between 2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-acetamide and related acetamide derivatives:

Table 1: Structural and Functional Comparison of Acetamide Derivatives

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Notable Features
2-Amino-N-cyclopropyl-N-(2-dimethylamino-cyclohexyl)-acetamide Not explicitly provided* ~300–350 (estimated) Cyclopropyl, 2-dimethylaminocyclohexyl Combines ring strain (cyclopropane) and tertiary amine (solubility modulation).
2-[(2-Chlorophenyl)amino]-N-cyclohexylacetamide C₁₄H₁₉ClN₂O 266.77 Chlorophenyl, cyclohexyl Chlorine atom enhances electrophilicity; potential for halogen bonding .
2-Phenyl-N-{2-[(2-phenylacetyl)amino]cyclohexyl}acetamide C₂₂H₂₆N₂O₂ 350.45 Phenyl, cyclohexyl with phenylacetyl group Bulky aromatic groups may reduce solubility but improve lipid membrane affinity .
2-Cyano-N-[(methylamino)carbonyl]acetamide C₅H₇N₃O₂ 141.13 Cyano, methylaminocarbonyl Polar cyano group increases reactivity in nucleophilic substitutions .

*The molecular formula of the target compound can be inferred as approximately C₁₃H₂₄N₃O, assuming the acetamide backbone (C₂H₄ON) combined with a cyclopropyl (C₃H₅) and a 2-dimethylaminocyclohexyl (C₈H₁₅N₂) group.

Key Structural and Functional Insights:

Cyclopropane vs. Aromatic Substituents: The cyclopropyl group in the target compound introduces ring strain, which may enhance reactivity in ring-opening reactions compared to sterically hindered phenyl groups in analogs like 2-phenyl-N-{2-[(2-phenylacetyl)amino]cyclohexyl}acetamide . Chlorophenyl substituents (e.g., in 2-[(2-chlorophenyl)amino]-N-cyclohexylacetamide) contribute to electrophilic character, favoring interactions with biological targets or catalysts .

This contrasts with 2-cyano-N-[(methylamino)carbonyl]acetamide, where a cyano group increases polarity but may reduce stability under acidic conditions .

Conformational Flexibility: The cyclohexyl group in the target compound and its analogs (e.g., 2-[(2-chlorophenyl)amino]-N-cyclohexylacetamide) allows for chair-to-chair interconversion, which could influence binding affinity in hypothetical receptor-ligand interactions .

Research Implications and Limitations

  • Synthetic Challenges: The discontinued status of the target compound and its analogs () limits experimental validation of theoretical properties.
  • Functional Group Trade-offs: While the dimethylamino group in the target compound may enhance solubility, bulky substituents (e.g., phenyl groups in ) could compromise bioavailability.
  • Data Gaps : Thermochemical or pharmacological data for the target compound are absent in the provided evidence. Density-functional theory (DFT) studies, as referenced in , could theoretically model its properties but require validation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.